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Compound of Interest

Compound Name: UMI-77-d4

Cat. No.: B12424452

Essential Safety and Handling Guide for UMI-77-
d4

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling UMI-77-d4. The following procedures
are designed to ensure the safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

UMI-77-d4, a deuterated form of the selective Mcl-1 inhibitor UMI-77, should be handled with
care. While a specific Safety Data Sheet (SDS) for UMI-77-d4 is not readily available, the SDS
for UMI-77 provides essential safety information that is considered applicable. UMI-77 may be
irritating to the mucous membranes, upper respiratory tract, eyes, and skin. It may also be
harmful if inhaled, ingested, or absorbed through the skin.[1][2]

Recommended Personal Protective Equipment (PPE):

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling UMI-77-d4.
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PPE Category Item Specification

Nitrile gloves are a suitable
) ) ) choice. Double gloving is
Hand Protection Chemical-resistant gloves
recommended for enhanced

protection.[3][4][5]

_ ANSI-approved eyewear to
Eye Protection Safety glasses or goggles )
protect against splashes.[3][4]

A standard lab coat is required.
For procedures with a higher
Body Protection Laboratory coat risk of splashes, a flame-
resistant or barrier lab coat
should be considered.[3][5]

Recommended when handling
the powder outside of a

Respiratory Protection NIOSH-approved respirator certified chemical fume hood
or biological safety cabinet to
avoid inhalation.[2][3][6]

General Laboratory Attire:

In addition to the PPE listed above, standard laboratory attire is required. This includes full-
length pants and closed-toe shoes. Long hair should be tied back, and loose clothing or
dangling jewelry should be avoided.[3]

Operational Handling and Storage
Solution Preparation:

UMI-77-d4 is typically dissolved in a solvent such as Dimethyl Sulfoxide (DMSO).[7][8][9] When
preparing solutions, it is crucial to work in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

Storage:

Proper storage is essential to maintain the stability and integrity of UMI-77-d4.
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Storage Condition Duration
Powder -20°C for up to 3 years
In solvent -80°C for up to 1 year

Note: The provided storage information is based on UMI-77 and should be considered as a
guideline for UMI-77-d4.

Disposal Plan

All waste containing UMI-77-d4, including empty containers, contaminated PPE, and unused
solutions, must be disposed of as hazardous chemical waste.[1] Follow all local, state, and
federal regulations for hazardous waste disposal. Do not dispose of UMI-77-d4 down the drain
or in regular trash.

Disposal Workflow:

Waste Generation

Waste Collection Disposal
Unused UMI-77-d4
Segregated Waste Container > | icensed Waste Management
Contaminated Materials

Click to download full resolution via product page
UMI-77-d4 Disposal Workflow

Emergency Procedures

In the event of exposure to UMI-77-d4, follow these first-aid measures immediately.
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Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Remove contaminated clothing and wash the
i affected area with soap and plenty of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Do NOT induce vomiting. Wash out the mouth

Ingestion with water. Seek immediate medical attention.[1]

[2]

UMI-77 Signhaling Pathway

UMI-77 is a selective inhibitor of the anti-apoptotic protein Mcl-1, which is a member of the Bcl-
2 family.[7][8][9] By binding to the BH3-binding groove of Mcl-1, UMI-77 disrupts the interaction
between Mcl-1 and pro-apoptotic proteins like Bak and Bax.[10][11] This disruption leads to the
activation of Bax and Bak, ultimately triggering the intrinsic apoptotic pathway.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.ubpbio.com/temp/MSDS_F7150.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY19148-1.pdf
https://www.ubpbio.com/temp/MSDS_F7150.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY19148-1.pdf
https://www.ubpbio.com/temp/MSDS_F7150.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY19148-1.pdf
https://www.ubpbio.com/temp/MSDS_F7150.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY19148-1.pdf
https://www.selleckchem.com/products/umi-77.html
https://www.medchemexpress.com/UMI-77.html
https://www.targetmol.com/compound/umi-77
https://pmc.ncbi.nlm.nih.gov/articles/PMC4174574/
https://www.apexbt.com/umi-77.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

nhibits

sequesters\sequesters

Apoptosis

Click to download full resolution via product page

UMI-77 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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